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Compound of Interest

Compound Name: SJ10542

Cat. No.: B12409185

Application Notes and Protocols: SJ10542

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of stock
solutions of SJ10542, a potent and selective JAK2/3 PROTAC (Proteolysis Targeting Chimera)
degrader.

Introduction

S$J10542 is a PROTAC designed to selectively degrade Janus kinase 2 (JAK2) and Janus
kinase 3 (JAK3).[1] It functions by recruiting the E3 ubiquitin ligase cereblon (CRBN) to induce
the ubiquitination and subsequent proteasomal degradation of JAK2 and JAK3.[2][3][4] This
targeted protein degradation approach makes $310542 a valuable tool for studying the JAK-
STAT signaling pathway, which is implicated in various hematological malignancies and

autoimmune disorders.[2][3][4]

Physicochemical Properties

Property Value
Molecular Weight 818.96 g/mol [5]
CAS Number 2789678-92-6
Appearance Solid powder[5]
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Solubility Data

For optimal experimental results, it is crucial to ensure complete dissolution of SJ10542. The
following table summarizes its solubility in a common laboratory solvent.

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Ultrasonic treatment
may be required to
achieve complete
dissolution.[1] It is
DMSO 46.67[1] 56.99[1] recommended to use

freshly opened,
anhydrous DMSO as
the compound is

hygroscopic.[1]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of SJ10542 in DMSO.

Materials:

S$J10542 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer

Water bath sonicator
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Procedure:

Pre-warm SJ10542: Allow the vial of SJ10542 to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation.

Weigh SJ10542: Accurately weigh the desired amount of SJ10542 powder in a sterile vial.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.19 mg of SJ10542
(Molecular Weight: 818.96 g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the
S$J10542 powder. For 8.19 mg of SJ310542, add 1 mL of DMSO to achieve a 10 mM
concentration.

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.
[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[1]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Visualizations
Experimental Workflow: $SJ10542 Stock Solution
Preparation
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Preparation
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Caption: Workflow for preparing a stock solution of SJ10542.
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Signaling Pathway: Mechanism of Action of SJ10542

SJ10542 PROTAC Mechanism
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Caption: Mechanism of SJ10542-mediated degradation of JAK2/3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/sj10542.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919382/
https://pubs.acs.org/doi/abs/10.1021/acsmedchemlett.1c00650
https://thebiogrid.org/239585/publication/development-of-potent-and-selective-janus-kinase-23-directing-pg-protacs.html
https://thebiogrid.org/239585/publication/development-of-potent-and-selective-janus-kinase-23-directing-pg-protacs.html
https://www.medkoo.com/products/49597
https://www.benchchem.com/product/b12409185#sj10542-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b12409185#sj10542-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b12409185#sj10542-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b12409185#sj10542-solubility-and-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

